Cas no 2034259-64-6 (2-(2,4-dichlorophenoxy)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide)

2-(2,4-Dichlorophenoxy)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide is a synthetic organic compound featuring a dichlorophenoxy moiety linked to a thiophene-substituted pyrazole core via an acetamide bridge. Its structural complexity suggests potential utility in agrochemical or pharmaceutical applications, particularly due to the presence of halogenated aromatic and heterocyclic components, which often confer bioactivity. The compound’s hybrid architecture may enhance binding affinity to biological targets, such as enzymes or receptors, while the thiophene and pyrazole groups could contribute to metabolic stability. Further research is warranted to explore its specific mechanisms and efficacy in targeted applications.
2-(2,4-dichlorophenoxy)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide structure
2034259-64-6 structure
Product Name:2-(2,4-dichlorophenoxy)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide
CAS No:2034259-64-6
MF:C17H15Cl2N3O2S
MW:396.290900468826
CID:5348359
Update Time:2025-11-06

2-(2,4-dichlorophenoxy)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dichlorophenoxy)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide
    • 2-(2,4-dichlorophenoxy)-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]acetamide
    • 2-(2,4-dichlorophenoxy)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide
    • Inchi: 1S/C17H15Cl2N3O2S/c18-13-1-2-16(14(19)9-13)24-10-17(23)20-5-7-22-6-3-15(21-22)12-4-8-25-11-12/h1-4,6,8-9,11H,5,7,10H2,(H,20,23)
    • InChI Key: URDKTTSGFIGVSJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCC(NCCN1C=CC(C2=CSC=C2)=N1)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 446
  • XLogP3: 3.8
  • Topological Polar Surface Area: 84.4

2-(2,4-dichlorophenoxy)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide Pricemore >>

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Additional information on 2-(2,4-dichlorophenoxy)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide

Recent Advances in the Study of 2-(2,4-dichlorophenoxy)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide (CAS: 2034259-64-6)

The compound 2-(2,4-dichlorophenoxy)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide (CAS: 2034259-64-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features combining a dichlorophenoxy moiety with a thiophene-pyrazole core, has been the subject of several studies aimed at elucidating its biological activity and pharmacological properties.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of specific biological pathways. Studies published in the last year have demonstrated its efficacy in targeting key enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study by Zhang et al. highlighted its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapy.

In addition to its anti-inflammatory properties, preliminary data from in vitro and in vivo experiments indicate that 2034259-64-6 may exhibit promising anticancer activity. A recent publication in the Journal of Medicinal Chemistry reported that this compound effectively induces apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These findings underscore its potential as a lead compound for further drug development.

The pharmacokinetic profile of 2-(2,4-dichlorophenoxy)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide has also been a focal point of recent investigations. Advanced analytical techniques, including LC-MS and NMR spectroscopy, have been employed to characterize its metabolic stability and bioavailability. Results from these studies suggest that the compound exhibits favorable absorption and distribution properties, although further optimization may be required to enhance its half-life and reduce potential off-target effects.

Future research directions for this compound include structure-activity relationship (SAR) studies to identify derivatives with improved potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The ongoing exploration of 2034259-64-6 and its analogs represents a promising avenue for the development of novel therapeutics in areas such as oncology, immunology, and neurology.

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